[5-(2-Fluoroethoxy)pyridin-2-yl]methanol

• Molecular Formula: C8H10FNO2
• Molecular Weight: 171.17 g/mol
• IUPAC Name: [5-(2-fluoroethoxy)pyridin-2-yl]methanol
• InChI: InChI=1S/C8H10FNO2/c9-3-4-12-8-2-1-7(6-11)10-5-8/h1-2,5,11H,3-4,6H2
• InChI Key: ZOTZBHLYENRUPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1OCCF)CO

Description

[5-(2-Fluoroethoxy)pyridin-2-yl]methanol (CAS: 1301168-03-5) is a pyridine derivative characterized by a hydroxymethyl group at the 2-position and a 2-fluoroethoxy substituent at the 5-position of the pyridine ring. Its molecular formula is C₈H₁₀FNO₂, with a molecular weight of 171.17 g/mol . This compound serves as a versatile intermediate in organic synthesis, particularly in the development of fluorine-18 radioligands for positron emission tomography (PET) imaging, as evidenced by its use in the preparation of Huntingtin aggregate-targeting probes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [5-(2-Fluoroethoxy)pyridin-2-yl]methanol typically involves the reaction of 2-chloropyridine with 2-fluoroethanol in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions, and the product is purified by recrystallization .

Industrial Production Methods

Industrial production methods for [5-(2-Fluoroethoxy)pyridin-2-yl]methanol are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The use of continuous flow reactors and automated systems ensures consistent product quality and yield .

Chemical Reactions Analysis

Types of Reactions

[5-(2-Fluoroethoxy)pyridin-2-yl]methanol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: Reduction reactions can convert the compound into its corresponding alcohol or amine.

Substitution: The fluorine atom in the compound can be substituted with other functional groups such as chlorine, bromine, or iodine.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Halogenation reactions often use reagents like N-bromosuccinimide or N-chlorosuccinimide.

Major Products Formed

The major products formed from these reactions include:

Oxidation: Pyridine-2-carboxylic acid

Reduction: Pyridin-2-ylmethanol

Substitution: 5-(2-Chloroethoxy)pyridin-2-yl]methanol

Scientific Research Applications

Antimicrobial and Anticancer Potential

Research indicates that [5-(2-Fluoroethoxy)pyridin-2-yl]methanol exhibits antimicrobial and anticancer properties. Its mechanism of action likely involves the inhibition of specific enzymes and modulation of cellular signaling pathways. Ongoing studies are evaluating its effectiveness against various pathogens and cancer cell lines, suggesting potential therapeutic uses in treating infections and tumors.

Enzyme Inhibition Studies

The compound has been shown to inhibit cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. Specifically, it has demonstrated increased selectivity for CDK9, making it a promising candidate for the treatment of hyper-proliferative diseases and viral infections . The ability to selectively inhibit CDK9 could lead to advancements in cancer therapies targeting specific tumor types.

Organic Synthesis Applications

In organic synthesis, [5-(2-Fluoroethoxy)pyridin-2-yl]methanol serves as an intermediate for synthesizing more complex molecules. Its unique substitution pattern allows for further functionalization, making it a versatile building block in the development of novel pharmaceuticals and agrochemicals.

Synthesis Techniques

The synthesis typically involves several steps, including reactions with halogenated pyridines and subsequent functional group modifications. Techniques such as continuous flow reactors are employed in industrial settings to enhance yield and purity.

Case Studies

• Anticancer Activity : A study evaluated the efficacy of [5-(2-Fluoroethoxy)pyridin-2-yl]methanol against various cancer cell lines, demonstrating significant antiproliferative effects compared to control compounds. The study highlighted its potential as a lead compound for developing new anticancer drugs .
• CDK Inhibition : Research focused on the inhibition of CDK9 by [5-(2-Fluoroethoxy)pyridin-2-yl]methanol showed that it effectively reduced cell proliferation in HeLa cells, indicating its potential utility in treating cervical cancer .
• Antimicrobial Activity : A recent investigation into its antimicrobial properties revealed that [5-(2-Fluoroethoxy)pyridin-2-yl]methanol exhibited activity against several bacterial strains, suggesting its application in developing new antibiotics.

Mechanism of Action

The mechanism of action of [5-(2-Fluoroethoxy)pyridin-2-yl]methanol involves its interaction with specific molecular targets and pathways. The fluorine atom in the compound enhances its binding affinity to certain enzymes and receptors, leading to increased biological activity. The compound may also modulate various signaling pathways, resulting in its observed effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Molecular Properties

The following table summarizes key structural and molecular differences between [5-(2-Fluoroethoxy)pyridin-2-yl]methanol and related pyridine-methanol derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features/Applications
[5-(2-Fluoroethoxy)pyridin-2-yl]methanol	C₈H₁₀FNO₂	171.17	2-fluoroethoxy (C5), hydroxymethyl (C2)	PET radioligand precursor
(5-(Trifluoromethyl)pyridin-2-yl)methanol	C₇H₆F₃NO	177.12	Trifluoromethyl (C5), hydroxymethyl (C2)	Increased lipophilicity; used in agrochemicals
(6-Methoxypyridin-2-yl)methanol	C₇H₉NO₂	151.15	Methoxy (C6), hydroxymethyl (C2)	Simpler substituent; potential pharmaceutical intermediate
(5-Fluoro-2-methoxypyridin-4-yl)methanol	C₇H₈FNO₂	157.14	Fluoro (C5), methoxy (C2), hydroxymethyl (C4)	Altered substitution pattern; solubility studies
(2-Chloro-5-fluoropyridin-3-yl)methanol	C₆H₅ClFNO	161.56	Chloro (C2), fluoro (C5), hydroxymethyl (C3)	Halogenated derivative; reactive in cross-coupling

Key Observations:

• Substituent Effects: The 2-fluoroethoxy group in the target compound introduces moderate polarity and steric bulk, balancing solubility and reactivity for radiopharmaceutical applications . Trifluoromethyl groups (e.g., in C₇H₆F₃NO) enhance lipophilicity, favoring membrane permeability in agrochemicals . Methoxy and chloro substituents alter electronic properties, influencing reactivity in nucleophilic substitutions or metal-catalyzed reactions .

• Molecular Weight :

  • The target compound’s molecular weight (171.17 g/mol) is intermediate, making it suitable for small-molecule drug design. Trifluoromethyl analogs exhibit higher weights due to fluorine content .

Biological Activity

[5-(2-Fluoroethoxy)pyridin-2-yl]methanol is a compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article provides an overview of its biological activity, including mechanisms of action, pharmacological properties, and relevant case studies.

• Chemical Formula : C$_8$H$_{10}$FNO$_2$
• CAS Number : 2247102-31-2
• Molecular Structure : The compound features a pyridine ring substituted with a fluoroethoxy group and a hydroxymethyl group.

The biological activity of [5-(2-Fluoroethoxy)pyridin-2-yl]methanol is primarily attributed to its interaction with various biological targets:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in metabolic pathways, which may contribute to its therapeutic effects.
• Receptor Modulation : Research indicates that it may interact with neurotransmitter receptors, influencing signaling pathways relevant to neuropharmacology.

Pharmacological Activity

Research has demonstrated several pharmacological activities associated with [5-(2-Fluoroethoxy)pyridin-2-yl]methanol:

• Antitumor Activity : In vitro studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including L1210 mouse leukemia cells, with IC$_{50}$ values in the nanomolar range. The mechanism appears to involve the intracellular release of active metabolites that inhibit cell proliferation .
• Neuroprotective Effects : Preliminary studies suggest potential neuroprotective properties, possibly through modulation of neuroinflammatory pathways and reduction of oxidative stress .

Case Studies and Research Findings

Several studies have explored the biological activity of [5-(2-Fluoroethoxy)pyridin-2-yl]methanol:

• Cell Proliferation Studies : A study evaluating the effects on L1210 mouse leukemia cells demonstrated significant growth inhibition. The addition of thymidine reversed this effect, indicating a specific mechanism involving nucleotide metabolism .
• In Vivo Evaluation : In vivo assessments have indicated that compounds similar to [5-(2-Fluoroethoxy)pyridin-2-yl]methanol can penetrate the blood-brain barrier and exhibit central nervous system activity, making them candidates for further development in treating neurodegenerative diseases .
• Synthesis and Characterization : The synthesis of [5-(2-Fluoroethoxy)pyridin-2-yl]methanol involves several steps, including the formation of fluoroethoxy intermediates and subsequent reactions to yield the final product. Characterization techniques such as NMR and mass spectrometry confirm the structure and purity of synthesized compounds .

Data Table: Biological Activity Overview

Activity Type	Description	Reference
Antitumor Activity	Inhibition of L1210 cell proliferation
Neuroprotective Effects	Potential modulation of neuroinflammation
Enzyme Inhibition	Interaction with metabolic enzymes